Azetidin-1-yl(1-benzothiophen-3-yl)methanone

• IUPAC Name: azetidin-1-yl(1-benzothiophen-3-yl)methanone
• InChI: InChI=1S/C12H11NOS/c14-12(13-6-3-7-13)10-8-15-11-5-2-1-4-9(10)11/h1-2,4-5,8H,3,6-7H2
• InChI Key: IZSFZYDTAQIQRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CSC3=CC=CC=C32
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol

Description

Azetidin-1-yl(1-benzothiophen-3-yl)methanone is a chemical compound that has been widely studied for its potential use in medicinal and pharmaceutical applications. This compound is a member of the azetidine family, which is known for their diverse biological activities. The synthesis of Azetidin-1-yl(1-benzothiophen-3-yl)methanone has been extensively studied, and its mechanism of action and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of Azetidin-1-yl(1-benzothiophen-3-yl)methanone is not yet fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Azetidin-1-yl(1-benzothiophen-3-yl)methanone has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, it has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of Azetidin-1-yl(1-benzothiophen-3-yl)methanone is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for research on Azetidin-1-yl(1-benzothiophen-3-yl)methanone. One area of focus is the development of new synthetic methods that can improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of other diseases. Finally, there is a need for more studies on the safety and toxicity of Azetidin-1-yl(1-benzothiophen-3-yl)methanone, particularly in animal models.

Synthesis Methods

The synthesis of Azetidin-1-yl(1-benzothiophen-3-yl)methanone can be achieved through a variety of methods. One of the most common methods involves the reaction of 1-benzothiophen-3-ylmethanamine with ethyl chloroformate in the presence of a base. The resulting product is then treated with azetidine-1-carboxylic acid to yield Azetidin-1-yl(1-benzothiophen-3-yl)methanone.

Scientific Research Applications

Azetidin-1-yl(1-benzothiophen-3-yl)methanone has been extensively studied for its potential use in medicinal and pharmaceutical applications. One of the most promising applications is in the treatment of cancer. Studies have shown that Azetidin-1-yl(1-benzothiophen-3-yl)methanone has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer.